Sodium 1-ethyl-1H-benzo[d]imidazole-2-carboxylate

• IUPAC Name: sodium;1-ethylbenzimidazole-2-carboxylate
• InChI: InChI=1S/C10H10N2O2.Na/c1-2-12-8-6-4-3-5-7(8)11-9(12)10(13)14;/h3-6H,2H2,1H3,(H,13,14);/q;+1/p-1
• InChI Key: FILACIPQJSCPMU-UHFFFAOYSA-M
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C(=O)[O-].[Na+]
• Molecular Formula: C10H9N2NaO2
• Molecular Weight: 212.18 g/mol

Description

Sodium 1-ethyl-1H-benzo[d]imidazole-2-carboxylate (SEBIC) is a chemical compound that has been used in scientific research for various purposes. It is a derivative of benzimidazole and has been synthesized using different methods. SEBIC has been found to have a mechanism of action that affects the biochemical and physiological processes in living organisms.

Scientific Research Applications

Antimicrobial Applications

Sodium 1-ethyl-1H-benzo[d]imidazole-2-carboxylate is involved in the synthesis of novel benzimidazole–oxadiazole hybrid molecules, which have shown promising antimicrobial activities. These compounds were synthesized using a rapid 'one pot' nitro reductive cyclization reaction, demonstrating potent anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain. The compounds, such as 8k, 8n, 8p, and 8r, exhibited antimicrobial activity more potent than standard drugs like pyrazinamide, ciprofloxacin, streptomycin, and isoniazid. They also showed non-toxicity in hemolytic assays and good selectivity index, making them strong candidates for further development as antimicrobial agents (Shruthi et al., 2016).

Anticancer Applications

Another application is in the field of anticancer research, where novel compounds synthesized using this compound have been explored. For instance, ethyl 2-(3-fluoro-4-methylphenyl)-1-propyl-1H-benzo[d]imidazole-5-carboxylate was synthesized and exhibited promising activity against human melanoma A375 and mouse melanoma B16F10 cancer cell lines. The compound's anticancer potency was assessed in comparison to the standard drug Cisplatin, showcasing its potential as a novel therapeutic agent (Kumar et al., 2020).

Catalytic Applications

This compound also finds applications in catalysis. For example, Imidazol(in)ium-2-carboxylates have been used as precatalysts for transesterification reactions, showcasing the potential of sodium salts in facilitating chemical reactions under mild conditions. These findings suggest that this compound derivatives can serve as efficient catalysts in organic synthesis, enhancing reaction yields and efficiency (Wang & Li, 2012).